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Compound of Interest

Compound Name: Fmoc-N-PEG23-acid

Cat. No.: B8106024

This guide provides an in-depth overview of the material safety information for Fmoc-N-
PEG23-acid, tailored for researchers, scientists, and professionals in drug development. The
information is compiled from various supplier and safety data resources.

Chemical Identification

Fmoc-N-PEG23-acid is a heterobifunctional PEG reagent commonly used in bioconjugation,
drug delivery, and peptide chemistry.[1] Its key features include an Fmoc-protected amine for
orthogonal synthesis strategies and a terminal carboxylic acid for efficient coupling with
amines.[1]
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Identifier Value Reference

1-(9H-fluoren-9-yl)-3-oxo-
2,7,10,13,16,19,22,25,28,31,3
] 4,37,40,43,46,49,52,55,58,61,
Chemical Name [2]
64,67,70,73,76-pentacosaoxa-

4-azanonaheptacontan-79-oic

acid
CAS Number 850312-72-0 [1]I3]
Chemical Formula C64H109NO27
Molecular Weight 1324.56 g/mol
Purity >95%

Hazard Identification and Safety Precautions

While a specific, comprehensive Material Safety Data Sheet (MSDS) for Fmoc-N-PEG23-acid
is not readily available, data from similar Fmoc- and PEG-containing compounds suggest the
following potential hazards and necessary precautions.

Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Skin Contact: May cause skin irritation.

Eye Contact: May cause serious eye irritation.

Ingestion: May be harmful if swallowed.

Recommended Personal Protective Equipment (PPE):
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PPE

Recommendation

Respiratory Protection

A dust respirator should be used to avoid

inhalation.

Hand Protection

Wear protective gloves.

Eye Protection

Use chemical safety goggles or a face shield.

Skin and Body Protection

Wear a lab coat or a full suit to prevent skin

contact.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Fmoc-N-PEG23-acid and

ensure laboratory safety.

Parameter

Recommendation Reference

Storage Temperature

Store at —20 °C.

Storage Conditions

Keep in a tightly sealed
container, protected from light

and moisture.

Handling

Use anhydrous solvents such
as DMF or DMSO. Avoid the

formation of dust and aerosols.

Materials to Avoid

Strong oxidizing agents and

strong acids.

Hazardous Decomposition

Oxides of carbon (CO, CO2)
and nitrogen (NOx) may be

formed during decomposition.

Experimental Workflow: Safe Handling Protocol

The following diagram illustrates a generalized workflow for the safe handling of a chemical
reagent like Fmoc-N-PEG23-acid in a research laboratory setting, from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Safe Handling of Fmoc-N-
PEG23-acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8106024#fmoc-n-peg23-acid-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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